Cas no 13945-01-2 ( )

  structure
  structure
Product name: 
CAS No:13945-01-2
MF:C13H10ClNS
MW:247.743200778961
CID:902801
PubChem ID:288546

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-2,3-dihydro-1,3-benzothiazole
    • 2-(2-chloro-phenyl)-2,3-dihydro-benzothiazole
    • 2-(2'-chlorophenyl)-benzothiazoline
    • 2-(2-chlorophenyl)benzothiazoline
    • 2-(2-chlorophenyl)-benzothiazoline
    • 2-(2-Chlor-phenyl)-benzothiazolin
    • 2-< 2-Chlor-phenyl> benzothiazolin
    • 2-o-Chlorphenyl-benzthiazol
    • AC1L69SV
    • AC1Q3PE4
    • AR-1C6645
    • CTK4C1811
    • DivK1c_001078
    • HMS548B16
    • Maybridge1_002326
    • NSC149799
    • CDS1_000038
    • 13945-01-2
    • DTXSID60302234
    • NSC-149799
    • &nbsp;
    • Inchi: InChI=1S/C13H10ClNS/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8,13,15H
    • InChI Key: NQUFSFGPHJRGPH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C2NC3=CC=CC=C3S2)Cl

Computed Properties

  • Exact Mass: 247.0224
  • Monoisotopic Mass: 247.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03

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